Cas no 2576508-07-9 (Fmoc-L-Phe(4-NH-Poc)-OH)
Fmoc-L-Phe(4-NH-Poc)-OH Chemical and Physical Properties
Names and Identifiers
-
- HY-151825
- Fmoc-Phe(4-NH-Poc)
- Fmoc-L-Phe(4-NH-Poc)-OH
- CS-0620070
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-(prop-2-ynoxycarbonylamino)phenyl]propanoic acid
- 2576508-07-9
-
- Inchi: 1S/C28H24N2O6/c1-2-15-35-27(33)29-19-13-11-18(12-14-19)16-25(26(31)32)30-28(34)36-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h1,3-14,24-25H,15-17H2,(H,29,33)(H,30,34)(H,31,32)/t25-/m0/s1
- InChI Key: MSFSUEVOFDZDOV-VWLOTQADSA-N
- SMILES: O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)NC(=O)OCC#C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 484.16343649g/mol
- Monoisotopic Mass: 484.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 10
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 114Ų
Fmoc-L-Phe(4-NH-Poc)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB571317-500mg |
Fmoc-Phe(4-NH-Poc); . |
2576508-07-9 | 500mg |
€133.40 | 2024-08-02 | ||
| abcr | AB571317-1g |
Fmoc-Phe(4-NH-Poc); . |
2576508-07-9 | 1g |
€196.40 | 2024-08-02 | ||
| abcr | AB571317-5g |
Fmoc-Phe(4-NH-Poc); . |
2576508-07-9 | 5g |
€650.00 | 2024-08-02 |
Fmoc-L-Phe(4-NH-Poc)-OH Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Fmoc-L-Phe(4-NH-Poc)-OH
Introduction to Fmoc-L-Phe(4-NH-Poc)-OH (CAS No. 2576508-07-9)
Fmoc-L-Phe(4-NH-Poc)-OH, with the CAS number 2576508-07-9, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, peptide synthesis, and drug discovery. This compound is a derivative of phenylalanine, a naturally occurring amino acid, and is widely used in the construction of complex peptide sequences due to its unique chemical properties. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protecting group for the amino terminus, while the Poc (p-methoxybenzyloxycarbonyl) group protects the side-chain amine of the phenylalanine residue. This dual protection system makes Fmoc-L-Phe(4-NH-Poc)-OH an invaluable tool in solid-phase peptide synthesis (SPPS), enabling precise control over peptide assembly and elongation.
Recent advancements in peptide chemistry have further highlighted the versatility of Fmoc-L-Phe(4-NH-Poc)-OH. Researchers have explored its application in the synthesis of bioactive peptides, such as those involved in signaling pathways and enzyme inhibition. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated how this compound can be utilized to construct peptides with high affinity for specific targets, paving the way for potential therapeutic applications. The ability to selectively protect and deprotect functional groups during synthesis has been instrumental in achieving high yields and purity in these processes.
One of the most notable features of Fmoc-L-Phe(4-NH-Poc)-OH is its compatibility with various coupling reagents and activation strategies. This compatibility ensures efficient peptide bond formation while maintaining the integrity of sensitive functional groups. Moreover, the stability of both the Fmoc and Poc protecting groups under standard reaction conditions has made this compound a preferred choice for multi-step synthesis protocols. Recent studies have also investigated the use of this compound in parallel synthesis strategies, where multiple peptide sequences are synthesized simultaneously on a solid support, significantly accelerating drug discovery workflows.
The structural elucidation of Fmoc-L-Phe(4-NH-Poc)-OH has been facilitated by advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided detailed insights into its conformational preferences and stereochemical properties, which are critical for understanding its behavior during synthesis and subsequent applications. For example, research published in *Organic Letters* has shown that the steric hindrance introduced by the bulky Fmoc group can influence peptide folding patterns, offering new opportunities for controlling secondary structure formation.
In terms of applications, Fmoc-L-Phe(4-NH-Poc)-OH has found extensive use in academic research and industrial settings alike. Its role in constructing cyclic peptides has been particularly noteworthy, with recent breakthroughs reported in *Nature Communications*. These cyclic peptides exhibit enhanced stability and bioavailability compared to their linear counterparts, making them promising candidates for drug development. The ability to incorporate Fmoc-L-Phe(4-NH-Poc)-OH into cyclic frameworks without compromising reactivity has been a key factor in these successes.
Looking ahead, ongoing research continues to expand the utility of Fmoc-L-Phe(4-NH-Poc)-OH. Innovations in click chemistry and orthogonal protection strategies are expected to further enhance its applicability in complex molecule synthesis. Additionally, green chemistry initiatives are driving efforts to develop more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high standards of quality and efficiency.
In conclusion, Fmoc-L-Phe(4-NH-Poc)-OH (CAS No. 2576508-07-9) stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of protective groups, coupled with its adaptability to diverse synthetic strategies, positions it as an indispensable tool in contemporary peptide chemistry. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of peptide structure-function relationships and unlocking new therapeutic possibilities.
2576508-07-9 (Fmoc-L-Phe(4-NH-Poc)-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)